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Compound of Interest

Compound Name: 4-Methoxystyrene

Cat. No.: B147599 Get Quote

For researchers, scientists, and professionals in drug development, the accurate

characterization of chemical compounds is paramount. This guide provides a framework for

comparing experimentally obtained data for 4-Methoxystyrene with established literature

values. By presenting detailed experimental protocols and clearly structured data, this

document aims to facilitate rigorous scientific validation.

Data Presentation: Physical and Spectroscopic
Properties
The following tables summarize the quantitative data for 4-Methoxystyrene sourced from

scientific literature. These values serve as a benchmark for experimental results.

Table 1: Physical Properties of 4-Methoxystyrene
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Property Literature Value Temperature (°C) Pressure

Boiling Point 220.7 °C - 760 mmHg

98 °C - 18 mmHg

41-42 °C - 0.5 mmHg[1][2][3]

205 °C - Atmospheric[4]

Melting Point 2 - 3.3 °C - -[1][3][5]

Density 1.002 g/cm³ 20 -[2][6]

1.009 g/mL 25 -[1][3][6]

Refractive Index 1.56 - 1.562 20 -[1][3]

1.542 - -[5]

Table 2: Spectroscopic Data for 4-Methoxystyrene

Technique Solvent
Chemical Shift (δ) /
Wavenumber (cm⁻¹)

¹H NMR CDCl₃

7.35 (d, J = 8.5 Hz, 2H), 6.86

(d, J = 8.5 Hz, 2H), 6.66 (dd, J

= 17.5, 10.9 Hz, 1H), 5.61 (d, J

= 17.5 Hz, 1H), 5.12 (d, J =

10.9 Hz, 1H), 3.81 (s, 3H)[7]

¹³C NMR CDCl₃
159.75, 136.73, 129.48,

114.13, 111.46, 55.19[8]

IR Spectroscopy Neat

Data available in various

spectral databases.[9][10][11]

Key peaks are expected for

C=C (alkene and aromatic), C-

O (ether), and C-H (aromatic

and vinyl) bonds.
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Experimental Protocols
Detailed methodologies for the key experiments are provided below. These protocols are

designed to yield high-quality data for comparison with literature values.

1. Determination of Physical Properties

Boiling Point: The boiling point can be determined using a simple distillation apparatus under

atmospheric pressure or a vacuum distillation setup for reduced pressure measurements. A

calibrated thermometer is placed at the vapor-liquid equilibrium point to record the

temperature at which the substance boils.

Melting Point: A melting point apparatus is used for this measurement. A small amount of the

solidified sample is placed in a capillary tube and heated at a controlled rate. The

temperature range from the first appearance of liquid to the complete melting of the solid is

recorded.

Density: The density is measured using a pycnometer or a digital density meter. The mass of

a known volume of the substance is determined at a specific temperature (e.g., 20°C or

25°C) to calculate the density.

Refractive Index: An Abbe refractometer is used to measure the refractive index. A drop of

the liquid sample is placed on the prism, and the refractive index is read directly from the

instrument at a specified temperature, typically 20°C, using the sodium D-line (589 nm).

2. Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Sample Preparation: A small amount of 4-Methoxystyrene is dissolved in a deuterated

solvent (e.g., CDCl₃) in an NMR tube. A small amount of a reference standard, such as

tetramethylsilane (TMS), is often added.

Instrumentation: ¹H and ¹³C NMR spectra are acquired on a high-resolution NMR

spectrometer (e.g., 300 MHz or higher).
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Data Analysis: The chemical shifts (δ) in parts per million (ppm), coupling constants (J) in

Hertz (Hz), and integration values are determined from the spectra and compared to

literature values.

Infrared (IR) Spectroscopy:

Sample Preparation: For a liquid sample like 4-Methoxystyrene, a thin film is prepared

between two salt plates (e.g., NaCl or KBr).

Instrumentation: The IR spectrum is recorded using a Fourier Transform Infrared (FTIR)

spectrometer.

Data Analysis: The positions (in wavenumbers, cm⁻¹) and intensities of the absorption

bands are identified and compared with reference spectra to confirm the presence of key

functional groups.

Visualizations: Workflows and Pathways
Experimental Workflow for Data Comparison
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Caption: Experimental workflow for comparing measured data with literature values.

Polymerization of 4-Methoxystyrene
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4-Methoxystyrene Monomer

Polymerization Reaction

Initiator
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Caption: Simplified pathway for the polymerization of 4-Methoxystyrene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C637694&Mask=200
https://www.benchchem.com/product/b147599#cross-referencing-experimental-data-with-4-methoxystyrene-literature-values
https://www.benchchem.com/product/b147599#cross-referencing-experimental-data-with-4-methoxystyrene-literature-values
https://www.benchchem.com/product/b147599#cross-referencing-experimental-data-with-4-methoxystyrene-literature-values
https://www.benchchem.com/product/b147599#cross-referencing-experimental-data-with-4-methoxystyrene-literature-values
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147599?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

